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A Note on Terminology: Initial research indicates a potential confusion in the term "VB1080."

While "Vitacam VB1080" refers to an IP security camera[1][2][3][4][5], there is also a "VB1080
VSWR Bridge" manufactured by Rigol. This guide will focus on general best practices for

improving antenna measurement accuracy and will include a section on the proper use of a

VSWR bridge like the VB1080 in that context.

This technical support center provides troubleshooting guidance and frequently asked

questions to help researchers, scientists, and drug development professionals improve the

accuracy of their antenna measurements.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of error in antenna measurements?

A1: Inaccuracies in antenna measurements typically stem from a combination of environmental

factors, equipment limitations, and procedural errors. Key sources of error include:

Environmental Reflections: Unwanted reflections from surrounding objects, such as

equipment, personnel, buildings, or the ground, can interfere with the measurement of the

true antenna radiation pattern.[6]

Impedance Mismatch: A mismatch between the impedance of the antenna and the

transmission line can cause a portion of the signal to be reflected, leading to inaccurate

power measurements.[7][8]
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Probe and Cable Issues: The measurement probe's own radiation characteristics can

interfere with the measurement, and flexing or movement of cables can introduce phase

errors.[9][10]

Positional Inaccuracies: Errors in the alignment and positioning of the antenna under test

(AUT) or the measurement probe can lead to distorted pattern measurements.[9]

Instrumentation Errors: Non-linearity in receivers, bias errors, and leakage can all contribute

to measurement inaccuracies.[9][11]

Q2: What is a VSWR bridge, and how does the VB1080 work?

A2: A Voltage Standing Wave Ratio (VSWR) bridge is a device used to measure the S11-

related parameters of an antenna, which include return loss, reflection coefficient, and VSWR.

[12] The Rigol VB1080 is a specific model of a VSWR bridge. It is used in conjunction with a

spectrum analyzer. The VB1080 has three ports: an input from the spectrum analyzer's

tracking generator, an output to the spectrum analyzer's RF input, and a port for the device

under test (DUT), in this case, the antenna.[12] By measuring the reflected signal from the

antenna, the VSWR bridge allows the spectrum analyzer to characterize how well the antenna

is matched to the transmission line.[12][13]

Q3: What is the difference between near-field and far-field antenna measurements?

A3: The choice between near-field and far-field measurements depends on the size of the

antenna and the available space.[7][14]

Far-Field: In the far-field region, the electromagnetic waves are essentially planar, and the

antenna's radiation pattern is stable.[14] However, reaching the far-field can require a large,

reflection-free measurement range, which can be impractical, especially for large antennas.

[6]

Near-Field: Near-field measurements are taken much closer to the antenna. The far-field

pattern is then calculated from the near-field data using mathematical transformations.[15]

This technique is useful for large antennas where a far-field range is not feasible and allows

for measurements in more compact, controlled environments like anechoic chambers.[16]
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Troubleshooting Guides
Problem 1: Measured antenna gain is lower than expected.

Possible Cause Troubleshooting Step

Impedance Mismatch

Use a Vector Network Analyzer (VNA) or a

spectrum analyzer with a VSWR bridge (like the

VB1080) to measure the antenna's VSWR. A

high VSWR (typically > 2:1) indicates a

significant mismatch.[17] Adjust the antenna's

matching network to minimize the VSWR.

Cable and Connector Losses

Inspect all cables and connectors for physical

damage, corrosion, or loose connections.[18]

Use a VNA to measure the insertion loss of the

cable assembly. Replace any faulty

components.

Incorrect Range Calibration

Perform a reference calibration of the

measurement range. This involves accounting

for factors like range-length loss, the gain of the

receive antenna, and cable losses.[7]

Polarization Mismatch

Ensure the polarization of the measurement

antenna and the AUT are aligned. A mismatch in

polarization will result in a lower measured

power.

Problem 2: The measured radiation pattern is distorted or asymmetrical.
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Possible Cause Troubleshooting Step

Multipath Reflections

If using an open range, identify and remove or

cover reflective surfaces.[19] In an anechoic

chamber, ensure the absorbing material is in

good condition and appropriate for the

measurement frequency.

AUT or Probe Misalignment

Verify the mechanical alignment of the antenna

positioner and the probe. Even small

misalignments can distort the pattern, especially

at higher frequencies.[9]

Scattering from Test Fixture

The structure holding the AUT can scatter the

radiated signal. Use a low-scattering material for

the fixture and minimize its size.

Cable Movement

Secure all RF cables to prevent movement

during measurement, as this can introduce

phase errors that distort the pattern.[9]

Experimental Protocols
Protocol 1: Measuring Antenna VSWR using a Spectrum Analyzer and VB1080 VSWR Bridge

Equipment Setup:

Connect the spectrum analyzer's tracking generator output to the "IN" port of the VB1080
bridge using a dual N (Male) adapter.[12]

Connect the spectrum analyzer's RF input to the "OUT" port of the VB1080 bridge using a

second dual N (Male) adapter.[12]

Connect the antenna to be tested directly to the "DUT" port of the VB1080. Avoid using

additional cables or adapters if possible to prevent extra reflections.[12]

Calibration:
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Perform a normalization calibration on the spectrum analyzer with the VB1080 connected.

This typically involves measuring an open, short, and load standard at the DUT port to

establish a reference for reflection measurements.

Measurement:

Set the frequency range on the spectrum analyzer to cover the operating band of the

antenna.

The spectrum analyzer will display the return loss of the antenna in dB.

Most modern spectrum analyzers can be configured to display the measurement as

VSWR.[17]

Data Interpretation:

A lower return loss value (e.g., -10 dB or less) and a VSWR value close to 1 indicate a

well-matched antenna.[17] A VSWR of 2:1 is often considered the maximum acceptable

for many applications.[17]

Below is a diagram illustrating the experimental workflow for measuring antenna VSWR.
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Equipment Setup
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Caption: Workflow for VSWR Measurement using a Spectrum Analyzer and VSWR Bridge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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